Cas no 2649046-87-5 (4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene)

• Product Name: 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene
• CAS No: 2649046-87-5
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5791606
• PubChem ID: 165611157
• Update Time: 2025-06-10

4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2649046-87-5
• EN300-1757475
• 4-(1-isocyanatoethyl)-2-methoxy-1-nitrobenzene
• 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene

• Inchi： 1S/C10H10N2O4/c1-7(11-6-13)8-3-4-9(12(14)15)10(5-8)16-2/h3-5,7H,1-2H3
• InChI Key： ZPDIFPQNDOMHFK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.5Ų

Additional information on 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene

Introduction to 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene (CAS No. 2649046-87-5)

4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2649046-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatics modified with an isocyanate functional group, making it a versatile intermediate in synthetic chemistry. The presence of both a methoxy substituent and an isocyanatoethyl moiety imparts unique reactivity, enabling its application in diverse chemical transformations.

The structural features of 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene make it particularly interesting for researchers exploring novel drug candidates and functional materials. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in modulating electronic properties and reactivity in organic synthesis. In contrast, the methoxy group enhances solubility and stability, facilitating its handling in laboratory settings. The isocyanate functional group, on the other hand, is a key player in polymer chemistry and bioconjugation strategies.

In recent years, there has been a surge in research focused on the development of advanced materials and pharmaceuticals derived from nitroaromatic compounds. The isocyanate-functionalized derivatives of nitrobenzenes have been explored for their potential in creating cross-linked polymers, coatings, and adhesives. Additionally, these compounds serve as valuable precursors in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents.

One of the most compelling applications of 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene lies in its role as a building block for drug discovery. The compound's ability to undergo nucleophilic addition reactions with nucleophiles such as amines and alcohols allows for the facile introduction of diverse functional groups. This property has been leveraged in the synthesis of novel heterocyclic compounds, which are known to exhibit potent biological activity. For instance, researchers have utilized this intermediate to develop small-molecule inhibitors targeting specific enzymes involved in cancer metabolism.

The methoxy group in 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene also contributes to its utility as a chiral auxiliary or ligand in asymmetric synthesis. By carefully controlling reaction conditions, chemists can induce stereoselective transformations, leading to enantiomerically pure compounds with enhanced pharmacological properties. Such advancements are particularly relevant in modern drug development, where enantiomeric purity often dictates therapeutic efficacy and safety profiles.

Recent studies have highlighted the compound's potential in polymer chemistry, where it acts as a monomer or cross-linking agent. The isocyanate group readily reacts with hydroxyl or amine functionalities to form stable urethane linkages, resulting in high-performance polymers with tailored mechanical and thermal properties. These polymers find applications in aerospace, automotive industries, and biomedical devices due to their exceptional durability and biocompatibility.

The versatility of 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene extends to its use as a fluorescent probe in bioimaging applications. Nitroaromatic compounds are known for their strong absorption and emission characteristics under specific excitation conditions. By incorporating an isocyanate group, researchers can modify these probes to enhance their solubility and interaction with biological targets. Such probes are invaluable tools for tracking cellular processes and diagnosing diseases at the molecular level.

In conclusion, 4-(1-Isocyanatoethyl)-2-methoxy-1-nitrobenzene (CAS No. 2649046-87-5) represents a fascinating compound with broad applications across pharmaceuticals, materials science, and bioimaging. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies for utilizing this intermediate, its significance is expected to grow further, driving innovation in multiple scientific disciplines.